Cas no 2228403-68-5 (2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methoxypropan-1-amine)

2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methoxypropan-1-amine is a heterocyclic amine derivative featuring an imidazopyridine core with a methoxy-substituted propan-1-amine side chain. This compound is of interest in medicinal chemistry due to its structural versatility, which may facilitate interactions with biological targets such as receptors or enzymes. The imidazopyridine scaffold is known for its pharmacological relevance, often contributing to enhanced binding affinity and metabolic stability. The methoxy and amine functional groups provide additional sites for derivatization, enabling fine-tuning of physicochemical properties. Potential applications include the development of small-molecule therapeutics, particularly in neurological or inflammatory disorders, where such frameworks have demonstrated activity. Further research is required to fully elucidate its pharmacological profile.
2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methoxypropan-1-amine structure
2228403-68-5 structure
Product Name:2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methoxypropan-1-amine
CAS No:2228403-68-5
MF:C11H19N3O
MW:209.288062334061
CID:5967102
PubChem ID:165849821
Update Time:2025-10-05

2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methoxypropan-1-amine
    • 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methoxypropan-1-amine
    • EN300-1747187
    • 2228403-68-5
    • Inchi: 1S/C11H19N3O/c1-11(8-12,15-2)9-7-14-6-4-3-5-10(14)13-9/h7H,3-6,8,12H2,1-2H3
    • InChI Key: OODYVGDOXSUIPG-UHFFFAOYSA-N
    • SMILES: O(C)C(C)(CN)C1=CN2C(CCCC2)=N1

Computed Properties

  • Exact Mass: 209.152812238g/mol
  • Monoisotopic Mass: 209.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 53.1Ų

2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methoxypropan-1-amine Pricemore >>

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Additional information on 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methoxypropan-1-amine

Chemical Compound CAS No. 2228403-68-5: 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methoxypropan-1-amine

The compound with CAS number 2228403-68-5, known as 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methoxypropan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an imidazo[1,2-a]pyridine ring system and a methoxypropanamine moiety. The imidazo[1,2-a]pyridine ring is a bicyclic structure that combines the properties of both pyridine and imidazole rings, making it a versatile scaffold for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure allows for significant functionalization, enabling researchers to explore its role in various biological pathways. For instance, the methoxy group attached to the propanamine chain introduces additional electronic effects that can influence the compound's reactivity and bioavailability. This makes it a promising candidate for developing new therapeutic agents targeting specific diseases such as cancer or neurodegenerative disorders.

The synthesis of 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methoxypropan-1-amine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine core. This is followed by the introduction of the methoxypropanamine group through nucleophilic substitution or other suitable reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product. Researchers have also explored green chemistry approaches to make the synthesis more environmentally friendly and cost-effective.

In terms of applications, this compound has shown potential in several areas. In materials science, its structural rigidity and conjugated system make it a candidate for use in organic electronics or as a building block for advanced materials. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have been instrumental in predicting its behavior in different chemical environments and guiding experimental work.

The study of CAS No. 2228403-68-5 continues to be an active area of research due to its unique combination of structural features and functional groups. As new applications emerge and synthetic methods improve, this compound is expected to play an increasingly important role in both academic research and industrial applications.

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